2-{[2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide

• IUPAC Name: 2-[[2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H18ClN3O2S/c23-17-9-4-8-16(12-17)21-25-20(15-6-2-1-3-7-15)22(26-21)29-14-19(27)24-13-18-10-5-11-28-18/h1-12H,13-14H2,(H,24,27)(H,25,26)
• InChI Key: NMDOXZGAGWYBKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=CC=C3)Cl)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C22H18ClN3O2S
• Molecular Weight: 423.9 g/mol

Description

The compound contains several functional groups including an imidazole ring, a sulfanyl group, and an acetamide group. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through multi-step reactions involving nucleophilic substitution and condensation reactions.

Molecular Structure Analysis

The compound has a complex structure with multiple aromatic rings (phenyl and imidazole rings), a sulfanyl group linking the imidazole and acetamide groups, and a furan ring attached to the acetamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar functional groups and aromatic rings could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Imidazole rings are found in many biologically active molecules and can interact with various enzymes and receptors.

Future Directions

Future research could explore the potential biological activities of this compound, given the known activities of compounds containing similar functional groups.